
"Methyl 2-amino-5-propylthiophene-3-
carboxylate CAS number"

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Methyl 2-amino-5-

propylthiophene-3-carboxylate

Cat. No.: B182007 Get Quote

A comprehensive technical guide on Methyl 2-amino-5-propylthiophene-3-carboxylate and

its close analog, Methyl 2-amino-5-methylthiophene-3-carboxylate, designed for researchers,

scientists, and professionals in drug development.

Executive Summary
This technical guide provides a detailed overview of Methyl 2-amino-5-propylthiophene-3-
carboxylate and its closely related, well-documented analog, Methyl 2-amino-5-

methylthiophene-3-carboxylate. Due to the limited availability of specific data for the propyl

derivative, this document focuses on the synthesis, properties, and applications of the methyl

analog as a representative compound of this class. The information presented is intended to

support research and development activities in medicinal chemistry and materials science.

While a specific CAS number for Methyl 2-amino-5-propylthiophene-3-carboxylate is not

readily available in public databases, the CAS number for the closely related Methyl 2-amino-5-

methylthiophene-3-carboxylate is 19369-53-0.[1][2][3]

Physicochemical Properties
The quantitative data for Methyl 2-amino-5-methylthiophene-3-carboxylate is summarized in

the table below. This information is crucial for understanding the compound's physical and

chemical behavior.
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Property Value Reference

CAS Number 19369-53-0 [1][2][3]

Molecular Formula C₇H₉NO₂S [1]

Molecular Weight 171.22 g/mol [1]

Appearance Solid [1]

Purity ≥98% [1]

InChI

InChI=1S/C7H9NO2S/c1-4-3-

5(6(8)11-4)7(9)10-

2/h3H,8H2,1-2H3

[1]

InChI Key
GHPDMFBHITXJAZ-

UHFFFAOYSA-N
[1]

SMILES CC1=CC(=C(S1)N)C(=O)OC

Synthesis and Experimental Protocols
The synthesis of 2-aminothiophene-3-carboxylates is often achieved through the Gewald

reaction.[4] A relevant synthesis for Methyl 2-amino-5-methylthiophene-3-carboxylate, which

could potentially be adapted for the 5-propyl analog, involves the reaction of an aldehyde (in

this case, propionaldehyde, which corresponds to the propyl group), an active methylene nitrile

(methyl cyanoacetate), and elemental sulfur in the presence of a base.

Gewald Synthesis of Methyl 2-amino-5-methylthiophene-
3-carboxylate
This protocol describes the synthesis of the methyl analog from propionaldehyde.

Reactants:

Propionaldehyde

Methyl cyanoacetate
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Elemental Sulfur

Morpholine (catalyst)

Dimethylformamide (DMF, solvent)

Procedure:

Dissolve elemental sulfur in DMF.

Sequentially add methyl cyanoacetate and morpholine to the solution.

Add propionaldehyde to the reaction mixture.

Heat the mixture (e.g., at 50°C) and stir overnight.

After cooling, dilute the mixture with water.

Extract the product with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic phases with water and then with saturated brine.

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography to obtain the final product.[5]

A generalized workflow for the Gewald synthesis is depicted in the following diagram:

Reactants:
Aldehyde/Ketone

Active Methylene Nitrile
Sulfur

Base (e.g., Morpholine)

Reaction Mixture
in Solvent (e.g., DMF) Heating and Stirring Aqueous Workup

and Extraction
Purification

(e.g., Column Chromatography)

Final Product:
Methyl 2-amino-5-substituted-

thiophene-3-carboxylate

Click to download full resolution via product page

Gewald Synthesis Workflow
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Applications in Drug Discovery and Development
2-Aminothiophene derivatives are valuable scaffolds in medicinal chemistry due to their wide

range of biological activities. They serve as key building blocks for the synthesis of various

heterocyclic compounds, including thienopyrimidines.[6] Thienopyrimidine derivatives have

been investigated as:

Kinase inhibitors: For regulating cell signaling pathways in cancer.[6]

Calcium receptor antagonists.[6]

Transglutaminase inhibitors.[6]

Dipeptidyl peptidase IV (DPP-4) inhibitors.[6]

Antiviral agents, particularly against the hepatitis C virus.[6]

The general role of 2-aminothiophene derivatives as precursors in the synthesis of biologically

active thienopyrimidines is illustrated below.
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Chemical Synthesis Biological Application

Methyl 2-amino-5-substituted-
thiophene-3-carboxylate

Thienopyrimidine Derivatives
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Synthesis and Application of Thienopyrimidines

Safety and Handling
While a specific Safety Data Sheet (SDS) for Methyl 2-amino-5-propylthiophene-3-
carboxylate is not available, data for analogous compounds like Methyl 2-aminothiophene-3-

carboxylate (CAS 4651-81-4) indicate that these chemicals should be handled with care.

Typical hazards include:

Skin irritation
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Serious eye irritation

May cause respiratory irritation

Standard laboratory safety protocols should be followed, including the use of personal

protective equipment (PPE) such as gloves, safety glasses, and a lab coat. Work should be

conducted in a well-ventilated area or a fume hood.

Conclusion
Methyl 2-amino-5-propylthiophene-3-carboxylate represents a potentially valuable, yet

currently under-documented, chemical entity. By examining its close and well-characterized

analog, Methyl 2-amino-5-methylthiophene-3-carboxylate, this guide provides a foundational

understanding of the synthesis, properties, and applications relevant to this class of

compounds. The provided synthetic protocols and application insights are intended to facilitate

further research and development of novel therapeutics and materials based on the 2-

aminothiophene scaffold. Researchers are encouraged to adapt the outlined synthetic methods

to access the 5-propyl derivative and characterize its properties to expand the available

knowledge base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://georganics.sk/blog/methyl-2-amino-3-thiophenecarboxylate-description-and-application/
https://georganics.sk/blog/methyl-2-amino-3-thiophenecarboxylate-description-and-application/
https://www.benchchem.com/product/b182007#methyl-2-amino-5-propylthiophene-3-carboxylate-cas-number
https://www.benchchem.com/product/b182007#methyl-2-amino-5-propylthiophene-3-carboxylate-cas-number
https://www.benchchem.com/product/b182007#methyl-2-amino-5-propylthiophene-3-carboxylate-cas-number
https://www.benchchem.com/product/b182007#methyl-2-amino-5-propylthiophene-3-carboxylate-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b182007?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

